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Introduction

Inflammasomes are multi-protein complexes that play a critical role in the innate immune
system. Their activation leads to the maturation and secretion of pro-inflammatory cytokines,
such as interleukin-1f (IL-1p) and IL-18, through the activation of caspase-1. The colorimetric
substrate Z-YVAD-pNA (Z-Tyr-Val-Ala-Asp-p-nitroanilide) provides a reliable and
straightforward method for quantifying caspase-1 activity, thereby serving as a direct measure
of inflammasome activation. This document provides detailed application notes and protocols
for utilizing Z-YVAD-pNA in research and drug development settings.

Upon cleavage by active caspase-1, Z-YVAD-pNA releases the chromophore p-nitroaniline
(pPNA), which can be quantified by measuring its absorbance at 405 nm.[1] The amount of pNA
released is directly proportional to the caspase-1 activity in the sample.

Signaling Pathway of Inflammasome Activation

Inflammasome activation is a two-step process. The first step, known as priming, is typically
initiated by the activation of pattern recognition receptors (PRRS) like Toll-like receptors (TLRS)
by pathogen-associated molecular patterns (PAMPS) or damage-associated molecular patterns
(DAMPSs). This leads to the upregulation of key inflammasome components, including NLRP3
and pro-IL-1[3, via the NF-kB signaling pathway. The second step is the activation of the
inflammasome complex by a wide range of stimuli, which triggers the assembly of the
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inflammasome, leading to the autocatalytic activation of pro-caspase-1 into its active form,
caspase-1. Active caspase-1 then cleaves its substrates, including pro-IL-1[3, pro-IL-18, and the
chromogenic substrate Z-YVAD-pNA.
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Caption: Inflammasome activation signaling pathway.

Experimental Workflow

The general workflow for measuring caspase-1 activity using Z-YVAD-pNA involves cell culture
and treatment, preparation of cell lysates, the enzymatic reaction with the substrate, and finally,
the measurement of the resulting colorimetric signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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